Cas no 329042-35-5 (N-(4-Methyl-pyridin-2-yl)-isonicotinamide)

• Product Name: N-(4-Methyl-pyridin-2-yl)-isonicotinamide
• CAS No: 329042-35-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 3140074
• Update Time: 2025-06-10

N-(4-Methyl-pyridin-2-yl)-isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methyl-pyridin-2-yl)-isonicotinamide

• Inchi： 1S/C12H11N3O/c1-9-2-7-14-11(8-9)15-12(16)10-3-5-13-6-4-10/h2-8H,1H3,(H,14,15,16)
• InChI Key： BFZSHHJHKPGVJM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NC1C=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

N-(4-Methyl-pyridin-2-yl)-isonicotinamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on N-(4-Methyl-pyridin-2-yl)-isonicotinamide

N-(4-Methyl-pyridin-2-yl)-isonicotinamide: A Comprehensive Overview

N-(4-Methyl-pyridin-2-yl)-isonicotinamide (CAS No. 329042-35-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylpyridine Isonicotinamide, is a derivative of isonicotinamide and 4-methylpyridine, and it possesses a range of interesting properties that make it a valuable subject of study.

The molecular structure of N-(4-Methyl-pyridin-2-yl)-isonicotinamide consists of an isonicotinamide moiety linked to a 4-methylpyridine ring. This unique combination of functional groups imparts the compound with distinct chemical and biological characteristics. The isonicotinamide moiety, a derivative of nicotinic acid, is known for its anti-tubercular properties, while the 4-methylpyridine ring adds additional complexity and potential biological activity.

Recent studies have explored the potential therapeutic applications of N-(4-Methyl-pyridin-2-yl)-isonicotinamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an anti-cancer agent. Preliminary research has indicated that N-(4-Methyl-pyridin-2-yl)-isonicotinamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its therapeutic potential, N-(4-Methyl-pyridin-2-yl)-isonicotinamide has been studied for its role in neuroprotection. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit the activation of microglia.

The synthesis of N-(4-Methyl-pyridin-2-yl)-isonicotinamide has been well-documented in the literature. Typically, it involves the reaction of 4-methylpyridine with isonicotinic acid hydrazide in the presence of an appropriate coupling reagent such as EDC or HATU. The reaction conditions are optimized to achieve high yields and purity, making it feasible for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that N-(4-Methyl-pyridin-2-yl)-isonicotinamide has a favorable safety profile at therapeutic doses. However, further in vivo studies are needed to fully assess its long-term safety and potential side effects. These studies will be crucial for advancing the compound into clinical trials.

The future prospects for N-(4-Methyl-pyridin-2-yl)-isonicotinamide are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are being made to develop novel formulations that can improve its delivery to target tissues.

In conclusion, N-(4-Methyl-pyridin-2-yl)-isonicotinamide (CAS No. 329042-35-5) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting subject for further investigation and development. As research continues to uncover new insights into its mechanisms of action, it holds great promise for addressing unmet medical needs in areas such as inflammation, cancer, and neurodegeneration.